3-(2-Fluorophenyl)-2-methyl-3-oxopropanal

• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-2-methyl-3-oxopropanal
• InChI: InChI=1S/C10H9FO2/c1-7(6-12)10(13)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key: PBEHABPPWOTEJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C(=O)C1=CC=CC=C1F

Description

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal (CAS No. 1565730-26-8) is a fluorinated organic compound with the molecular formula C₁₀H₉FO₂ and a molecular weight of 180.18 g/mol . Structurally, it features a 2-fluorophenyl group attached to a ketone-oxygenated carbon and a methyl-substituted aldehyde group. This compound is primarily utilized in research settings, though its specific applications remain understudied.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal typically involves the reaction of 2-fluorobenzaldehyde with appropriate reagents under controlled conditions. One common method includes the use of acetonitrile and glacial acetic acid in a high-pressure autoclave, followed by the addition of platinum and carbon as catalysts. The reaction is carried out at elevated temperatures and pressures to ensure the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal may involve large-scale reactors and optimized reaction conditions to maximize yield and purity. The use of high-performance liquid chromatography (HPLC) is often employed to monitor the reaction progress and ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like sodium azide (NaN3) and various organometallic compounds are employed in substitution reactions

Major Products Formed

The major products formed from these reactions include carboxylic acids, alcohols, and substituted derivatives of the original compound, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the formation of covalent bonds with proteins and other biomolecules, potentially altering their function and activity .

Comparison with Similar Compounds

Ethyl 3-Cyclopropyl-2-(3-Fluorobenzyl)-3-Oxopropanoate (4bg)

• Molecular Formula : C₁₆H₁₇FO₃
• Molecular Weight : 276.30 g/mol
• Key Features :
  • Contains a 3-fluorobenzyl substituent and a cyclopropyl group.
  • Functionalized as an ester (ethyl group) rather than an aldehyde.
• Synthesis: Prepared via alkylation of ethyl 3-cyclopropyl-3-oxopropanoate with 3-fluorobenzyl bromide using DIPEA and LiCl in THF .

2-Methylbenzyl 2,2-Difluoro-3-Oxo-3-Phenylpropanoate (1)

• Molecular Formula : C₁₇H₁₄F₂O₃
• Molecular Weight : 304.29 g/mol
• Key Features :
  • Difluoro substitution at the β-carbon and a phenyl group.
  • Benzyl ester functionalization.
• Synthesis: Derived from potassium 2,2-difluoro-3-oxo-3-phenylpropanoate via esterification with 2-methylbenzyl alcohol .

3-(5-Bromo-6-Methoxy-2-Naphthyl)-2-Methyl-3-Oxopropanal O-(2,6-Dichlorobenzyl)oxime

• Molecular Formula: C₂₂H₁₇BrCl₂NO₃
• Molecular Weight : 523.19 g/mol
• Key Features :
  • Bromo and methoxy substitutions on a naphthyl ring.
  • Oxime ether derivative of the aldehyde group.
• Applications : Used in research as a precursor for bioactive molecules, highlighting the role of halogenation in modulating biological activity .
• Comparison : The oxime group improves stability under acidic conditions compared to the aldehyde in the target compound.

3-(4-Hydroxy-2-(Trifluoromethyl)Phenyl)-3-Oxopropanal

• Molecular Formula : C₁₀H₇F₃O₃
• Molecular Weight : 232.16 g/mol
• Key Features :
  • Hydroxy and trifluoromethyl groups on the phenyl ring.
  • Lacks the methyl substitution at the β-carbon.
• Synthesis : Prepared via literature methods involving condensation or oxidation steps .
• Comparison : The trifluoromethyl group enhances hydrophobicity and metabolic resistance compared to the simpler 2-fluorophenyl group in the target compound.

Physicochemical and Pharmacological Properties

Physicochemical Data

Compound	Molecular Weight (g/mol)	Functional Groups	Key Substituents	Stability Insights
3-(2-Fluorophenyl)-2-methyl-3-oxopropanal	180.18	Aldehyde, ketone	2-fluorophenyl, β-methyl	Aldehyde may reduce stability
Ethyl 3-cyclopropyl-2-(3-fluorobenzyl)-3-oxopropanoate	276.30	Ester, ketone	3-fluorobenzyl, cyclopropyl	Ester enhances stability
2-Methylbenzyl 2,2-difluoro-3-oxo-3-phenylpropanoate	304.29	Ester, ketone	2,2-difluoro, phenyl	Difluoro increases electron withdrawal

Pharmacological Insights

• Fluorinated aromatic rings, as seen in these compounds, often enhance blood-brain barrier penetration and receptor binding affinity .

Biological Activity

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal is $C_10H_{9}FO$. Its structure features a fluorophenyl group attached to a carbonyl-containing propanal, which may influence its reactivity and interactions with biological targets.

Mechanisms of Biological Activity

The biological activity of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes, which could lead to therapeutic applications in conditions where enzyme activity needs to be modulated.
• Antimicrobial Properties : Preliminary studies suggest that it may exhibit antimicrobial activity against various pathogens, making it a candidate for developing new antimicrobial agents.
• Anti-cancer Activity : Some research indicates that compounds with similar structures can induce apoptosis in cancer cells, suggesting that 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal might have anti-cancer properties.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Enzyme Inhibition	Inhibits specific metabolic enzymes
Antimicrobial	Effective against certain bacteria
Anti-cancer	Induces apoptosis in cancer cells

Case Study: Enzyme Inhibition

In a study examining the inhibition of enzyme activity, 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal was tested against a panel of enzymes involved in metabolic pathways. Results indicated that the compound effectively inhibited the target enzyme with an IC50 value indicating moderate potency. This suggests potential applications in metabolic disorders where enzyme regulation is crucial.

Case Study: Antimicrobial Activity

A series of antimicrobial assays were conducted to evaluate the efficacy of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal against common bacterial strains. The compound demonstrated significant inhibitory effects, particularly against Gram-positive bacteria, which could lead to further development as an antimicrobial agent.